Cas no 477326-74-2 (methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate
• CAS No: 477326-74-2
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5982986
• PubChem ID: 4252991
• Update Time: 2025-11-05

methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[[[(4-ethoxyphenyl)amino]carbonyl]amino]-5-phenyl-, methyl ester
• F0779-0550
• 477326-74-2
• 5-phenyl-3-(p-phenetylcarbamoylamino)thiophene-2-carboxylic acid methyl ester
• AB00543170-03
• BDBM45168
• AKOS024599953
• cid_4252991
• methyl 3-[(4-ethoxyphenyl)carbamoylamino]-5-phenyl-thiophene-2-carboxylate
• methyl 3-(3-(4-ethoxyphenyl)ureido)-5-phenylthiophene-2-carboxylate
• MLS000723034
• Oprea1_227022
• methyl 3-[(4-ethoxyphenyl)carbamoylamino]-5-phenylthiophene-2-carboxylate
• CHEMBL1524196
• HMS2558P17
• 3-[[(4-ethoxyanilino)-oxomethyl]amino]-5-phenyl-2-thiophenecarboxylic acid methyl ester
• SMR000236361
• methyl 3-{[(4-ethoxyphenyl)carbamoyl]amino}-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C21H20N2O4S/c1-3-27-16-11-9-15(10-12-16)22-21(25)23-17-13-18(14-7-5-4-6-8-14)28-19(17)20(24)26-2/h4-13H,3H2,1-2H3,(H2,22,23,25)
• InChI Key： BELYIAIWSJNETA-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(NC1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 396.11437830g/mol
• Monoisotopic Mass: 396.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-{(4-Ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate (CAS No. 477326-74-2)

Methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate (CAS No. 477326-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene backbone and carbamoylamino functional group, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and potential applications make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and functional materials.

The compound's molecular structure features a thiophene ring substituted with a phenyl group and a methyl carboxylate moiety, further modified by a 4-ethoxyphenyl urea derivative. This arrangement contributes to its versatility in chemical reactions, particularly in heterocyclic chemistry and peptide mimetics. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS No. 477326-74-2 to minimize environmental impact. This aligns with global trends favoring eco-friendly synthesis and reduced carbon footprint in chemical production. The compound's solubility in organic solvents like DMSO and methanol also makes it suitable for high-throughput screening applications, a hot topic in AI-driven drug discovery platforms.

From a material science perspective, the thiophene-phenyl core of this compound exhibits interesting photophysical properties, sparking research into its potential for organic electronics such as OLEDs and sensors. Its conjugated system could enable applications in flexible displays or biomedical imaging probes, areas receiving substantial investment in the Industry 4.0 era.

Quality control of methyl 3-{(4-ethoxyphenyl)carbamoylamino}-5-phenylthiophene-2-carboxylate typically involves advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity standards required for pharmaceutical intermediates, addressing the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. Storage recommendations usually suggest 2-8°C under inert atmosphere to maintain stability.

The compound's structure-activity relationship (SAR) studies have become particularly relevant in computational chemistry, where molecular docking simulations predict its interactions with biological targets. This computational approach reduces drug development timelines, a critical factor in addressing urgent medical needs like antiviral research or oncology therapeutics.

As regulatory landscapes evolve, proper documentation of CAS 477326-74-2 according to REACH and GMP guidelines remains essential for commercial distribution. The compound's safety data indicates standard laboratory handling precautions, with no special hazards beyond typical organic chemicals. Its patent landscape shows applications in various therapeutic areas, reflecting the compound's intellectual property value in biopharma innovation.

Future research directions for this compound may explore its structure-property relationships in nanotechnology applications or its potential as a covalent inhibitor in proteolysis-targeting chimeras (PROTACs). The growing interest in fragment-based drug design could also leverage its molecular scaffold for developing novel therapeutic candidates with improved bioavailability profiles.